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Compound of Interest

3-Chloro-N-methoxy-N-
Compound Name:
methylbenzamide

cat. No.: B1592372

Essential Safety and Handling Guide for 3-Chloro-N-
methoxy-N-methylbenzamide

This guide provides critical safety protocols, operational procedures, and disposal plans for the
handling of 3-Chloro-N-methoxy-N-methylbenzamide (CAS No. 145959-21-3). As a trusted
partner in your research, we aim to provide value beyond the product itself by ensuring you
have the essential information to maintain a safe and effective laboratory environment.
Adherence to these guidelines is fundamental for personnel safety and the integrity of your
scientific work.

Hazard Identification and Risk Assessment

Before handling 3-Chloro-N-methoxy-N-methylbenzamide, a thorough understanding of its
potential hazards is crucial. This compound is classified with several hazard statements,
indicating potential risks upon exposure.

Based on available safety data, the primary hazards include:
e Harmful if swallowed (H302).[1]
e Harmful if inhaled (H332).[1]

o Causes skin irritation (H315).[1][2]
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o Causes serious eye irritation (H319).[1][2][3]
e May cause respiratory irritation (H335).[1][2]

The presence of a halogen (chlorine) also requires that this compound be treated as a
halogenated organic substance for disposal purposes.[4][5] A comprehensive risk assessment
should be conducted before any procedure begins, considering the quantities being used and
the specific experimental conditions.

Mandatory Personal Protective Equipment (PPE)

The use of appropriate PPE is the most critical line of defense against accidental exposure.[6]
[7] The following equipment must be worn at all times when handling 3-Chloro-N-methoxy-N-
methylbenzamide.
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PPE Category

Item Specification

Rationale for Use

Eye & Face Protection

Safety glasses with side-

shields or chemical goggles.[8]

Protects against splashes and
aerosols that can cause

serious eye irritation.[2][3]

Hand Protection

Chemical-resistant nitrile
gloves.[9][10]

Prevents direct skin contact,
which can cause irritation.[1][2]
Gloves should be inspected
before use and changed
immediately if contaminated.
[11]

Body Protection

Standard laboratory coat.[10]

Protects skin and personal
clothing from accidental spills

and contamination.[6]

Respiratory Protection

Not typically required for small
gquantities under normal, well-
ventilated laboratory

conditions.[10]

Handling of the powder outside
a containment system (e.g.,
weighing large quantities)
should be performed in a
chemical fume hood to mitigate
inhalation risks.[8][9]

Foot Protection

Closed-toe shoes.[9]

Must be worn in the laboratory
at all times to protect against

spills and falling objects.[10]

Operational Plan: A Step-by-Step Handling Workflow

A systematic approach to handling ensures that safety is integrated into every step of the

experimental process. All handling of the solid compound should occur in a designated area,

such as a chemical fume hood, to minimize exposure.[8]
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Caption: Workflow for safely handling 3-Chloro-N-methoxy-N-methylbenzamide.
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Emergency Procedures

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek prompt medical attention.[11][12]

Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with soap
and water. If irritation persists, seek medical attention.[2][11]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If not
breathing, give artificial respiration. Seek immediate medical attention.[2][12]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention
and show the Safety Data Sheet to the medical professional.[12]

Spills: For small spills, contain the leak and absorb the material with an inert absorbent like
vermiculite or sand.[5][13] Place the contaminated material into a sealed, labeled container for
hazardous waste disposal.[5] Ensure the area is well-ventilated during cleanup. For large spills,
evacuate the area and contact your institution's Environmental Health and Safety (EHS)
department.[4]

Disposal Plan

All waste containing 3-Chloro-N-methoxy-N-methylbenzamide must be treated as hazardous
chemical waste. Due to its chemical structure, it falls under the category of halogenated
organic waste.[14][15]

Waste Segregation: Never mix halogenated waste with non-halogenated waste streams.[4]
[14] This is crucial for proper disposal and cost management.[5]

e Solid Waste: Collect all contaminated disposables (e.g., gloves, weighing papers, pipette
tips) in a dedicated, sealed, and clearly labeled hazardous waste container.[8][16]

 Liquid Waste: Collect solutions containing the compound and any solvent rinses in a
separate, sealed, and compatible container labeled for "Halogenated Liquid Waste".[4]

» Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full
chemical name, and the associated hazard symbols.[5][17]
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o Storage and Disposal: Store waste containers in a designated satellite accumulation area,
ensuring they are kept closed.[18] Arrange for pickup and disposal through your institution's
EHS office, following all local and national regulations.[19]

By adhering to these rigorous safety and handling protocols, you can mitigate risks and ensure
the safe and effective use of 3-Chloro-N-methoxy-N-methylbenzamide in your research
endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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